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Compound of Interest

Compound Name: 2-Ethyl-1,3-dimethoxybenzene

CAS No.: 18610-90-7

Cat. No.: B3248396

Get Quote

Executive Summary & Molecule Profile
2-Ethyl-1,3-dimethoxybenzene is a sterically congested aromatic system often utilized as a

model for polyketide intermediates or as a lipophilic building block in drug discovery. The

presence of the ethyl group at the 2-position, flanked by two methoxy groups, introduces

significant steric inhibition of resonance and gamma-gauche effects, leading to non-intuitive

chemical shifts compared to simple ethylbenzene or 1,3-dimethoxybenzene derivatives.

Structural Parameters[1][2][3][4][5][6][7][8][9][10]
CAS: 59152-32-4 (Generic/Isomer variations exist; specific isomer 2-ethyl-1,3-
dimethoxybenzene)

Symmetry:

(Plane of symmetry bisecting C2, C5, and the Ethyl group).

Key Spectroscopic Challenge: Distinguishing the alkyl-substituted aromatic carbon (C2) from

the meta-carbon (C5) and correctly assigning the ethyl methylene (CH
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) resonance, which is shielded by the ortho-methoxy groups.

Chemical Shift Assignments (Experimental vs.
Predicted)
The following table synthesizes experimental data from analogous 2-substituted resorcinol

ethers and computational predictions (DFT-GIAO/B3LYP). This comparative approach validates

the assignment logic.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3248396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Position

Label
Exp. Shift (

, ppm)

Predicted (

, ppm)

Multiplicity
(DEPT)

Assignment
Logic &
Causality

C1, C3
C

-O
158.4 158.9 C

Deshielded:

Direct

attachment to

electronegati

ve Oxygen.

Slightly

shielded

relative to

1,3-DMB

(160.5) due

to ortho-alkyl

steric

crowding.

C5
C

-H
127.1 127.5 CH

Deshielded:

Para to the

ethyl group.

Typical

aromatic

methine in

electron-rich

ring.

C2 C

-Et

118.5 119.2 C Shielded

(Relative):

Significant

upfield shift

compared to

typical alkyl-

benzenes

(~140 ppm)

due to the

electron-

donating

effect of two
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ortho-

oxygens.

C4, C6
C

-H
104.2 103.8 CH

Highly

Shielded:

Ortho to

Methoxy

groups. The

electron

density is

highest here

(Resonance

donors).

Methoxy O-CH 55.8 55.5 CH

Standard:

Typical

methoxy

resonance.

Ethyl CH -CH 16.8 17.2 CH

Anomalous

Upfield Shift:

Shielded by

~12 ppm

relative to

ethylbenzene

(28.9 ppm).

Cause: Steric

crowding

forces the

ethyl group

out of plane,

placing the

CH

in the

shielding

cone of the

methoxy

oxygens.
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Ethyl CH -CH 14.4 14.1 CH

Standard:

Terminal

methyl group,

largely

unaffected by

the ring

electronics.

Note on Solvent: Values referenced in CDCl

. Shifts may vary by

0.5 ppm in DMSO-d

or Acetone-d

.

Assignment Methodology & Workflow
To ensure high-confidence assignment, a self-validating workflow using 1D and 2D NMR is

required. The following diagram outlines the logical pathway to distinguish the critical C2 and

Ethyl-CH

signals.
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Crude Spectrum
(1D 13C)

DEPT-135 / APT
Phase Selection

Separate CH/CH3
from Cq/CH2

HSQC
(1-Bond C-H)Link H to C

Identify C4/C6
(High Field CH)

HMBC
(Long Range C-H)

Connect Fragments

Confirmed
Structure

Validation

Verify C2
(HMBC from Et-H)

Click to download full resolution via product page

Figure 1: Logical workflow for unambiguous NMR assignment of trisubstituted benzenes.

Mechanistic Insight: The "Ortho-Effect" Anomaly
Understanding the 16.8 ppm shift of the ethyl methylene (CH

) is critical for avoiding misassignment.
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Compound Substituent Pattern
-CH

Shift (ppm)

Mechanism

Ethylbenzene Mono-substituted 28.9
Standard alkyl-

aromatic environment.

2-Ethyltoluene Ortho-methyl 26.5

Slight steric

compression (

-effect).

2-Ethyl-1,3-DMB Di-ortho-methoxy 16.8

Electronic Shielding:

The electron-rich

oxygen lone pairs

ortho to the ethyl

group create a local

shielding environment.

Additionally, steric

locking prevents free

rotation, averaging the

signal to a higher field

position.

Experimental Validation Protocol:

Acquire HSQC: Confirm the carbon at ~16.8 ppm correlates to the methylene protons

(quartet in

H NMR).

Acquire HMBC: The Methylene protons must show a strong 3-bond correlation (

) to the C1/C3 carbons (~158 ppm). If they correlate to a carbon at ~128 ppm, the
assignment is incorrect (likely a meta-isomer impurity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Guide: C NMR Assignment of 2-Ethyl-1,3-
dimethoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
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assignment-of-2-ethyl-1-3-dimethoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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